Cas no 51446-59-4 (Cyclohexanol,2-methyl-5-(1-methylethyl)-, 1-acetate, (1S,2S,5S)-)

• Product Name: Cyclohexanol,2-methyl-5-(1-methylethyl)-, 1-acetate, (1S,2S,5S)-
• CAS No: 51446-59-4
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 376881
• PubChem ID: 6432523
• Update Time: 2025-04-19

Cyclohexanol,2-methyl-5-(1-methylethyl)-, 1-acetate, (1S,2S,5S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,2-methyl-5-(1-methylethyl)-, 1-acetate, (1S,2S,5S)-
• (1R,3S)-3-(1-methylethyl)cyclohexyl propanoate
• [1S-(1alpha,2beta,5alpha)]-5-(isopropyl)-2-methylcyclohexyl acetate
• d-Carvomenthol acetate
• (1S-(1alpha,2beta,5alpha))-5-(Isopropyl)-2-methylcyclohexyl acetate
• EINECS 257-212-3
• JAKFDYGDDRCJLY-DLOVCJGASA-N
• 5-Isopropyl-2-methylcyclohexyl acetate #
• DTXSID80199426
• NS00032277
• 51446-59-4
• Cyclohexanol, 2-methyl-5-(1-methylethyl)-, acetate, (1.alpha.,2.beta.,5.alpha.)-
• Carvomenthyl acetate

• Inchi： 1S/C12H22O2/c1-8(2)11-6-5-9(3)12(7-11)14-10(4)13/h8-9,11-12H,5-7H2,1-4H3/t9-,11-,12-/m0/s1
• InChI Key： JAKFDYGDDRCJLY-DLOVCJGASA-N
• SMILES： O(C(C)=O)[C@H]1C[C@@H](C(C)C)CC[C@@H]1C

Computed Properties

• Exact Mass: 198.16198
• Monoisotopic Mass: 198.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.92
• Boiling Point: 229.1°Cat760mmHg
• Flash Point: 94.4°C
• Refractive Index: 1.45